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Compound of Interest

2-(Benzyloxy)-1-bromo-5-fluoro-3-
Compound Name: ,
nitrobenzene

CAS No.: 1393441-89-8

Cat. No.: B1377950

Get Quote

Introduction & Structural Context

2-(Benzyloxy)-1-bromo-5-fluoro-3-nitrobenzene (CAS: 1393441-89-8) is a critical
intermediate in the synthesis of advanced hypoxia-inducible factor 2-alpha (HIF-2

) inhibitors, such as Belzutifan and its analogs. This scaffold serves as a "linchpin”
intermediate, allowing for divergent synthesis through three distinct functional handles:

o Bromide (C-1): Amenable to palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura,
Buchwald-Hartwig).

» Nitro (C-3): Precursor to an aniline for heterocycle formation (e.g., indoles, benzimidazoles).

e Benzyloxy (C-2): A protected phenol, unmasked later to allow cyclization or further
etherification.

This guide provides a rigorous analysis of the spectroscopic data required to validate the
identity and purity of this compound, distinguishing it from potential regioisomers formed during
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nitration or bromination steps.

Synthetic Pathway & Analytical Workflow

Understanding the synthesis is prerequisite to interpreting the spectra, particularly for
identifying impurities like the unreacted phenol or regioisomeric byproducts.

Synthesis Logic

The compound is typically synthesized via the benzylation of 2-bromo-4-fluoro-6-nitrophenol.
The shift in the proton NMR spectrum from the phenolic proton (exchangeable, broad) to the
benzylic methylene (sharp singlet) is the primary diagnostic for reaction completion.

Workflow Visualization

The following diagram outlines the logical flow from synthesis to analytical validation.
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Figure 1: Synthetic and analytical workflow for the production of the target intermediate.

Spectroscopic Profile
Nuclear Magnetic Resonance (NMR) Spectroscopy

The 1H NMR spectrum is characterized by the distinct benzylic system and the specific
coupling pattern of the aromatic protons on the central ring. The fluorine atom at position 5
creates characteristic splitting patterns (coupling to H-4 and H-6).

1H NMR Data (400 MHz, CDCI3)
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Couplin
Shift ( A
Position Multiplicity Integral ERIESEE | Assignment
, PpPM
ppm) Hz)
Ar-H
H-4 7.85-7.90 dd 1H , (between
NO2/F)
Ar-H
H-6 7.58 -7.62 dd 1H , (between
Br/F)
Benzyl
Ph-H 7.35-7.55 m 5H i
Aromatic
Benzylic
CH2 5.22 s 2H
Methylene

Mechanistic Insight:
e H-4 Deshielding: The proton at position 4 is significantly deshielded (

7.9 ppm) due to the strong electron-withdrawing effect of the ortho-nitro group and the ortho-
fluorine.

¢ H-6 Shift: The proton at position 6 is slightly less deshielded (

7.6 ppm) as it is flanked by bromine and fluorine.

o Coupling Logic: Both protons appear as doublets of doublets (dd). The larger coupling
constant (

7-8 Hz) arises from the strong
interaction. The smaller coupling (
2-3 Hz) is the

meta-coupling between H-4 and H-6.
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13C NMR Data (100 MHz, CDCI3)

Key diagnostic carbons include the C-F doublet and the benzylic carbon.

C-F (C-5);

155-160 ppm (d,

Hz).

e C-NO2 (C-3):
140-145 ppm.

e C-O (C-2):
145-150 ppm.

e C-Br (C-1):
115-120 ppm.[1]

e Benzyl CH2:

76 ppm.

19F NMR Data (376 MHz, CDCI3)
e Signal: Single peak at -112.0 to -115.0 ppm.

o Multiplicity: Triplet or dd (due to coupling with H-4 and H-6).

Coupling Logic Visualization

The following diagram illustrates the scalar coupling network that defines the multiplicity of the
aromatic signals.
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Figure 2: Scalar coupling network showing the origin of the doublet-of-doublets patterns.

Mass Spectrometry (MS)

Mass spectrometry is essential for confirming the presence of bromine, which has a distinct
isotopic signature.

lonization Mode: ESI+ or APCI+

Molecular Formula: C

H

BrENO

Molecular Weight: 326.12 g/mol

Key lons:
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o [M+H]+: 326.0 / 328.0 (1:1 intensity ratio due to

Br and
Br).

o Fragment [M - Bn]+: Loss of the benzyl group (91 Da) often yields a cation at m/z
~235/237.

Infrared Spectroscopy (IR)

» Nitro Group: Strong asymmetric stretch at 1535 cm

and symmetric stretch at 1350 cm

e Ether (C-O-C): Strong bands in the 1200-1250 cm
region.

o Aromatic C-H: Weak stretches >3000 cm

Experimental Validation Protocol

To ensure high data integrity (E-E-A-T), the following protocol is recommended for sample
preparation before spectroscopic analysis.

o Sample Prep: Dissolve ~10 mg of the solid in 0.6 mL of CDCI

. Ensure the solution is clear; filtration through a cotton plug is recommended to remove
inorganic salts (KBr) from the synthesis.

o Reference: Use TMS (0.00 ppm) or residual CHCI

(7.26 ppm) as the internal reference.

e QC Check:
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o Check for the disappearance of the phenolic -OH signal (typically broad, >5.5 ppm).

o Verify the integration ratio of the Benzyl CH2 (2H) to the Aromatic H4 (1H). A ratio
deviation >5% indicates residual solvent or impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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